Cas no 50373-11-0 (3-Piperidinemethanol, 1-methyl-4-phenyl-, cis-)

• Product Name: 3-Piperidinemethanol, 1-methyl-4-phenyl-, cis-
• CAS No: 50373-11-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 365039
• PubChem ID: 59919793
• Update Time: 2025-04-19

3-Piperidinemethanol, 1-methyl-4-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-methyl-4-phenyl-, cis-
• [(3S,4S)-1-methyl-4-phenylpiperidin-3-yl]methanol
• SCHEMBL5459468
• DTXSID90733310
• 50373-11-0

• Inchi： 1S/C13H19NO/c1-14-8-7-13(12(9-14)10-15)11-5-3-2-4-6-11/h2-6,12-13,15H,7-10H2,1H3/t12-,13+/m0/s1
• InChI Key： PTRITADCAOWGKC-QWHCGFSZSA-N
• SMILES： OC[C@@H]1CN(C)CC[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47